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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental setup and protocol for the high-
temperature dyeing of polyester substrates using Disperse Violet 1. The information is
intended for use in research and development environments.

Overview and Principle

Disperse dyes are non-ionic, sparingly soluble in water, and are the primary class of dyes used
for coloring hydrophobic fibers like polyester. The high-temperature dyeing method, typically
conducted between 120°C and 140°C under pressure, is essential for achieving deep shades
and high fastness on polyester.[1][2] At these elevated temperatures, the amorphous regions of
the polyester fibers swell, allowing the finely dispersed dye molecules to penetrate and get
trapped within the fiber structure through van der Waals forces and hydrophobic interactions.[1]
[3] An acidic pH, typically between 4.5 and 5.5, is crucial for the stability of most disperse dyes
and for optimal dyeing performance.[4][5][6]

Disperse Violet 1, an anthraquinone dye, is suitable for high-temperature applications due to
its stable molecular structure.[2] Following the dyeing process, a reduction clearing after-
treatment is critical to remove unfixed dye from the fiber surface, which significantly improves
the wash fastness and the brightness of the shade.[7][8][9]

Materials and Equipment
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Materials

e Substrate: 100% Polyester fabric

o Dye: Disperse Violet 1 (C.I. 61100)

o Dispersing agent: Anionic dispersing agent (e.g., lignosulfonate-based)

o Levelling agent: To promote even dye uptake

o Acetic Acid (CH3COOH): To adjust and maintain the pH of the dyebath

e Sodium Hydroxide (NaOH): For reduction clearing

e Sodium Hydrosulphite (Na2S204): Reducing agent for clearing

e Non-ionic detergent: For final washing

« Distilled water

Equipment

» High-temperature, high-pressure laboratory dyeing machine (e.g., Mathis Labomat or similar)
e Spectrophotometer for color strength (K/S) and color coordinate measurements
o Launder-Ometer for wash fastness testing

o Crockmeter for rubbing fastness testing

 Light fastness tester (e.g., Xenon arc lamp)

e pH meter

¢ Analytical balance

o Beakers, pipettes, and other standard laboratory glassware

Experimental Protocols
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Pre-treatment of Polyester Fabric

Before dyeing, it is essential to scour the polyester fabric to remove any oils, waxes, and other
impurities that could hinder dye penetration.

Prepare a scouring bath with 1-2 g/L of a non-ionic detergent.

Treat the fabric at 60-70°C for 20-30 minutes.

Rinse the fabric thoroughly with hot and then cold water.

Dry the fabric before weighing for the dyeing experiment.

High-Temperature Dyeing Protocol

o Dye Bath Preparation:
o Set the material-to-liquor ratio (M:L). A common range is 1:10 to 1:20.[10]

o Calculate the required amounts of dye and auxiliaries based on the weight of the fabric (%
owf - on the weight of fabric).

o Prepare a stock solution of Disperse Violet 1 by pasting the required amount of dye with
a small amount of dispersing agent and then adding warm water to create a fine
dispersion.

o Fill the dyeing vessel with the required volume of distilled water.
o Add the dispersing agent (e.g., 1 g/L) and levelling agent (e.g., 0.5-1 g/L) to the dyebath.
o Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[4][5][6]
o Add the dispersed dye solution to the dyebath.
e Dyeing Cycle:

o Introduce the pre-treated polyester fabric into the dyebath at approximately 60°C.
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o Run the machine for 10 minutes at this temperature to ensure even wetting and initial dye
adsorption.

o Increase the temperature to 130°C at a rate of 1.5-2°C per minute.

o Maintain the temperature at 130°C for 45-60 minutes. The exact time will depend on the
desired depth of shade.

o Cool the dyebath down to 70°C at a rate of 2-3°C per minute.

o Drain the dyebath and rinse the fabric.

Reduction Clearing (After-treatment)

This step is crucial for removing surface dye and improving fastness properties.[7][8][9]
e Prepare a fresh bath at a 1:10 to 1:20 liquor ratio.
e Add the following chemicals to the bath:
o Sodium Hydroxide (NaOH): 2 g/L
o Sodium Hydrosulphite (Na2S20a4): 2 g/L
o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.[7]
» Drain the bath and rinse the fabric thoroughly with hot water.
o Neutralize the fabric with a dilute solution of acetic acid (0.5-1 g/L) at 40°C for 5 minutes.
» Rinse the fabric with cold water.
e Dry the dyed fabric.

Data Presentation
Typical Dyeing Recipe
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Component Concentration Purpose

Disperse Violet 1 1.0 % owf Colorant

Dispersing Agent 1.0g/L Prevents dye aggregation
Levelling Agent 0.5¢g/L Ensures even dye uptake
Acetic Acid to pH 4.5-5.5 pH control

Ligquor Ratio 1:15 Dyeing medium

Process Parameters

Parameter

Recommended Value

Dyeing Temperature 130°C

Dyeing Time at 130°C 45-60 minutes

Heating Rate 1.5-2.0 °C/minute

Cooling Rate 2.0-3.0 °C/minute

luction Clearing Reci

Component Concentration Temperature Time
Sodium Hydroxide 2.0g/L 70-80°C 15-20 minutes
Sodium Hydrosulphite 2.0 g/L 70-80°C 15-20 minutes

Expected Fastness Properties

The following table presents typical fastness ratings for high-quality disperse dyes on polyester.
Actual results for Disperse Violet 1 should be experimentally determined.
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Fastness Property Expected Rating (ISO Scale)

Wash Fastness (Color Change) 4-5

Wash Fastness (Staining) 4-5

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4

Light Fastness (Xenon Arc) 5-6
Visualizations

Experimental Workflow
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Caption: High-temperature dyeing workflow for Disperse Violet 1 on polyester.
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Dyeing Mechanism on Polyester Fiber

Aqueous Dyebath Polyester Fiber (at 130°C)
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Click to download full resolution via product page
Caption: Mechanism of disperse dye transfer from dyebath to polyester fiber.

Safety and Handling

» Disperse Violet 1 may cause an allergic skin reaction. It is advised to wear appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

» Avoid breathing dust from the dye powder. Handle in a well-ventilated area or use a fume
hood.

« In case of skin contact, wash thoroughly with soap and water. If irritation occurs, seek
medical attention.

e For eye contact, rinse cautiously with water for several minutes.

o Consult the Safety Data Sheet (SDS) for Disperse Violet 1 for complete safety and disposal
information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b7737400?utm_src=pdf-body-img
https://www.benchchem.com/product/b7737400?utm_src=pdf-body
https://www.benchchem.com/product/b7737400?utm_src=pdf-body
http://dspace.daffodilvarsity.edu.bd:8080/handle/123456789/8491
https://www.benchchem.com/product/b7737400?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7737400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

1. Can Novel Synthetic Disperse Dyes for Polyester Fabric Dyeing Provide Added Value? -
PMC [pmc.ncbi.nlm.nih.gov]

2. betakim.com.tr [betakim.com.tr]

3. A Study on the Quantitative Analysis of Allergenic Dispersed Dyes in Polyester Dyeing
Fabric Using by HPTLC -Textile Science and Engineering | Korea Science [koreascience.kr]

4. Studies on the Effect of Dyeing Polyester Fabric With Disperse Dye
[dspace.daffodilvarsity.edu.bd:8080]

5. Dyeing properties of disperse dyes - PH sensitivity - Knowledge - Sinoever International
Co.,Ltd [dyestuffscn.com]

6. jcsp.org.pk [jcsp.org.pk]

7. ijarbs.com [ijarbs.com]

8. austinpublishinggroup.com [austinpublishinggroup.com]
9. truekung.com [truekung.com]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for High-Temperature
Dyeing with Disperse Violet 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7737400#experimental-setup-for-high-temperature-
dyeing-with-disperse-violet-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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